BENGHE Methodological & Application

Check Availability & Pricing

Preparation of BMS-911172 Stock Solution: An
Application Note

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BMS-911172

Cat. No.: B1149921

For research use only. Not for use in diagnostic procedures.

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of BMS-911172, a selective inhibitor of Adaptor Associated Kinase 1 (AAK1).
Adherence to this protocol is crucial for ensuring the stability, and consistent performance of
the compound in in vitro and in vivo experimental settings. The provided guidelines are
intended for researchers, scientists, and drug development professionals.

Physicochemical Properties

BMS-911172 is a potent and selective inhibitor of AAK1, a key regulator of clathrin-mediated
endocytosis. Its physicochemical properties are summarized in the table below for ease of
reference when preparing stock solutions and performing experiments.

Property Value Reference
Molecular Weight 339.34 g/mol [1112113114]
Formula C16H19F2N303 [1]
Appearance Solid

Purity >98%

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1149921?utm_src=pdf-interest
https://www.benchchem.com/product/b1149921?utm_src=pdf-body
https://www.benchchem.com/product/b1149921?utm_src=pdf-body
https://cymitquimica.com/products/TM-T30543/1644248-18-9/bms-911172/
https://www.selleckchem.com/products/bms-911172.html
https://www.abmole.com/products/bms-911172.html
https://www.calpaclab.com/bms-911172-98-purity-c16h19f2n3o3-1-mg/aab-aa029j1s-1mg
https://cymitquimica.com/products/TM-T30543/1644248-18-9/bms-911172/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Solubility

The solubility of BMS-911172 in common laboratory solvents is a critical factor in the

preparation of a homogenous stock solution. It is essential to use high-purity, anhydrous

solvents to maximize solubility and minimize degradation of the compound.

Solvent Solubility Notes
Use of fresh, anhydrous
DMSO is recommended as

) ) moisture can reduce solubility.

DMSO (Dimethyl Sulfoxide) 68 mg/mL (200.38 mM) ]
Ultrasonic treatment may
enhance solubility up to 100
mg/mL.

Ethanol 68 mg/mL

Water Insoluble

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of BMS-911172 in dimethyl
sulfoxide (DMSO).

Materials:

BMS-911172 powder

Anhydrous, sterile-filtered DMSO

Sterile, conical-bottom polypropylene tubes
Calibrated micropipettes and sterile tips
Vortex mixer

(Optional) Sonicator
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Procedure:

Equilibrate Reagents: Allow the vial of BMS-911172 powder and the anhydrous DMSO to
equilibrate to room temperature before opening to prevent condensation of moisture.

Weighing the Compound: Accurately weigh the desired amount of BMS-911172 powder in a
sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 3.39 mg of BMS-911172.

o Calculation:
= Volume (L) x Concentration (mol/L) = Moles
» 0.001 L x 0.010 mol/L = 0.00001 moles
= Moles x Molecular Weight ( g/mol ) = Mass (g)
= 0.00001 moles x 339.34 g/mol = 0.00339 g = 3.39 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
BMS-911172 powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely
dissolved. If necessary, sonicate the solution in a water bath for short intervals to aid
dissolution. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the
compound, aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-
term storage (up to 1 month). When ready to use, thaw an aliquot at room temperature and
mix thoroughly before dilution into experimental media.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM BMS-911172 stock solution.
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Stability and Storage

Proper storage of BMS-911172 powder and its stock solutions is imperative to maintain its
biological activity.

Form Storage Temperature Stability
Powder -20°C 3 years
Stock Solution in Solvent -80°C 1 year
Stock Solution in Solvent -20°C 1 month

Note: It is strongly recommended to aliquot stock solutions to prevent repeated freeze-thaw
cycles.

Mechanism of Action

BMS-911172 is a selective inhibitor of Adaptor Associated Kinase 1 (AAK1). AAKl is a
serine/threonine kinase that plays a crucial role in clathrin-mediated endocytosis by
phosphorylating the p2 subunit of the AP2 adaptor complex. Inhibition of AAK1 by BMS-911172
disrupts this process.
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Caption: Inhibition of the AAK1 signaling pathway by BMS-911172.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of BMS-911172 Stock Solution: An
Application Note]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1149921#how-to-prepare-bms-911172-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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